5-((4-(4-Fluorophenyl)piperazin-1-yl)(4-isopropylphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(4-fluorophenyl)piperazin-1-yl]-(4-propan-2-ylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H28FN5OS/c1-16(2)18-4-6-19(7-5-18)22(23-24(32)31-25(33-23)27-17(3)28-31)30-14-12-29(13-15-30)21-10-8-20(26)9-11-21/h4-11,16,22,32H,12-15H2,1-3H3
• InChI Key: PFJSURQGWBZPTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(C)C)N4CCN(CC4)C5=CC=C(C=C5)F)O
• Molecular Formula: C25H28FN5OS
• Molecular Weight: 465.6 g/mol
• CAS No.: 851810-17-8

Description

This compound is a novel triazole-pyrimidine hybrid. It has been studied for its potential neuroprotective and anti-neuroinflammatory properties. Among the synthesized compounds, some showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Synthesis Analysis

The synthesis of similar triazole-pyrimidine-based compounds was accomplished using 2-aroylamino-3,3-dichloroacrylonitriles as starting materials and employing efficient reaction conditions. The resulting compounds exhibited structural features that make them promising candidates for further chemical modifications and biological evaluations.

Molecular Structure Analysis

The molecular structure of similar compounds was characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring was essential for the inhibitory effects on ENT1 and ENT2.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds were accomplished using 2-aroylamino-3,3-dichloroacrylonitriles as starting materials. The addition of the methyl group to the meta position or the ethyl or oxymethyl group to the para position of this benzene moiety could regain the inhibitory activity on both ENT1 and ENT2.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.

Future Directions

The future directions for this compound could involve further structural modifications to enhance its neuroprotective and anti-neuroinflammatory properties. Additionally, more in-depth studies could be conducted to understand its mechanism of action and potential applications in treating neurodegenerative diseases.